GSK 1059615 Sodium Salt Hydrate
Description
GSK 1059615 Sodium Salt Hydrate, also known as (5Z)-5-[[4-(4-pyridinyl)-6-quinolinyl]methylene]-2,4-thiazolidinedione sodium salt hydrate, is a potent inhibitor of PI 3-kinase α (PI3Kα) . It has been used in trials studying the treatment of Lymphoma, Solid Tumours, Endometrial Cancer, Solid Tumor Cancer, and Metastatic Breast Cancer .
Molecular Structure Analysis
The molecular structure of this compound is represented by the empirical formula C18H10N3O2S·Na · xH2O . The molecular weight of the compound is 355.35 (anhydrous basis) .Physical and Chemical Properties Analysis
This compound is a yellow powder . It is soluble in water, with a solubility of ≥8 mg/mL . The compound should be stored at a temperature of 2-8°C .Mechanism of Action
GSK 1059615 inhibits the proliferation of breast cancer BT474 cells via four different mechanisms that include retinoblastoma 1 (RB1)-mediated cell cycle arrest, elevated forkhead box protein O1 (FOXO) signaling, deduced MYC and transferrin receptor (TFRC) signaling, and decreased cellular metabolism . Additionally, it can suppress cell proliferation by decreasing mitogen-activated protein kinase (MAPK) signaling and imparts sensitivity to phosphoinositide 3-kinase (PI3K) inhibitor in cells resistant to the protein kinase B or AKT inhibitor . It functions as a druggable target to reduce radiation-induced apoptosis in NCCIT cells .
Safety and Hazards
The safety data sheet for GSK 1059615 Sodium Salt Hydrate suggests avoiding dust formation and breathing vapors, mist, or gas . In case of skin contact, it is recommended to wash off with soap and plenty of water . If swallowed, rinse mouth with water . It is also advised to avoid letting the product enter drains .
Properties
CAS No. |
1356195-42-0 |
|---|---|
Molecular Formula |
C18H12N3NaO3S |
Molecular Weight |
373.362 |
IUPAC Name |
sodium;(5Z)-2-oxo-5-[(4-pyridin-4-ylquinolin-6-yl)methylidene]-1,3-thiazol-4-olate;hydrate |
InChI |
InChI=1S/C18H11N3O2S.Na.H2O/c22-17-16(24-18(23)21-17)10-11-1-2-15-14(9-11)13(5-8-20-15)12-3-6-19-7-4-12;;/h1-10H,(H,21,22,23);;1H2/q;+1;/p-1/b16-10-;; |
InChI Key |
KKSRFFGUIONCPS-FLPKAINGSA-M |
SMILES |
C1=CC2=NC=CC(=C2C=C1C=C3C(=NC(=O)S3)[O-])C4=CC=NC=C4.O.[Na+] |
Synonyms |
(5Z)-5-[[4-(4-Pyridinyl)-6-quinolinyl]methylene]-2,4-thiazolidinedione Sodium Salt Hydrate; |
Origin of Product |
United States |
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